Cas no 64829-31-8 (2-(3-methoxy-4-methylphenyl)acetonitrile)
64829-31-8 structure
Product Name:2-(3-methoxy-4-methylphenyl)acetonitrile
CAS No:64829-31-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00060309
CID:511580
PubChem ID:288219
Update Time:2025-04-19
2-(3-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-methylphenylacetonitrile
- (3-methoxy-4-methylphenyl)acetonitrile
- (3-Methoxy-4-methyl-phenyl)-acetonitrile
- Benzeneacetonitrile,3-methoxy-4-methyl-
- 2-(3-methoxy-4-methylphenyl)acetonitrile
- NSC 148961
- Benzeneacetonitrile, 3-methoxy-4-methyl-
- NSC148961
- 3-METHOXY-4-METHYLBENZYL CYANIDE
- PubChem12778
- KSC495K3N
- KRGXHARSWLJCGO-UHFFFAOYSA-N
- HMS1759A11
- SBB017665
- WT1913
- VZ27023
- RP22425
- SY017061
- FS-2547
- AKOS001214949
- NSC-148961
- SCHEMBL1008180
- CS-W021952
- J-512763
- EN300-24069
- Z168876640
- MFCD00060309
- 3-Methoxy-4-Methylphenylacetonirile
- DTXSID00302132
- 64829-31-8
-
- MDL： MFCD00060309
- Inchi： 1S/C10H11NO/c1-8-3-4-9(5-6-11)7-10(8)12-2/h3-4,7H,5H2,1-2H3
- InChI Key： KRGXHARSWLJCGO-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(CC#N)C=CC=1C
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: 1.9
Experimental Properties
- Color/Form: No data available
- Density: 1.033±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 106-108 ºC (0.5 Torr)
- Flash Point: 116.6±17.0 ºC,
- Refractive Index: 1.517
- Solubility: Very slightly soluble (0.92 g/l) (25 º C),
- PSA: 33.02000
- LogP: 2.06968
2-(3-methoxy-4-methylphenyl)acetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Storage Condition：Sealed in dry,Room Temperature
2-(3-methoxy-4-methylphenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(3-methoxy-4-methylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM254321-10g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 95+% | 10g |
$112 | 2021-06-16 | |
| Chemenu | CM254321-25g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 95+% | 25g |
$206 | 2021-06-16 | |
| Fluorochem | 153900-1g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 98% | 1g |
￡16.00 | 2022-02-28 | |
| Fluorochem | 153900-5g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 98% | 5g |
￡49.00 | 2022-02-28 | |
| Fluorochem | 153900-10g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 98% | 10g |
￡89.00 | 2022-02-28 | |
| Fluorochem | 153900-25g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 98% | 25g |
￡164.00 | 2022-02-28 | |
| TRC | M223175-250mg |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223175-500mg |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M223175-2.5g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 2.5g |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M840395-250mg |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 97% | 250mg |
￥54.90 | 2022-09-01 |
2-(3-methoxy-4-methylphenyl)acetonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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